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Abstract

[4-(4-phosphonophenyl)phenyl]phosphonic acid, also known as biphenyl-4,4'-diphosphonic
acid, is a bifunctional organophosphorus compound with significant potential in materials
science and medicinal chemistry. Its rigid biphenyl core and two phosphonic acid groups make
it an attractive building block for the synthesis of metal-organic frameworks (MOFs),
coordination polymers, and functional materials. This technical guide provides an overview of
its synthesis, and expected spectroscopic characteristics. While specific experimental data for
the title compound is not readily available in the public domain, this guide leverages data from
related phosphonic acid compounds to provide a foundational understanding for researchers.

Chemical and Physical Properties

[4-(4-phosphonophenyl)phenyl]phosphonic acid is a white powder.[1] Key properties are
summarized in the table below.
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Property Value

CAS Number 13817-79-3

Molecular Formula C12H1206P2

Molecular Weight 314.17 g/mol

Appearance White powder[1]

SMILES 0O=P(0)(0O)clccc(ccl)cleec(ccl)P(=0)(0)O[1]

1S/C12H1206P2/c13-19(14,15)11-5-1-9(2-6-
InChl 11)10-3-7-12(8-4-10)20(16,17,18)/h1-8H,
(H2,13,14,15)(H2,16,17,18)[1]

Synthesis Protocols

The synthesis of [4-(4-phosphonophenyl)phenyl]phosphonic acid can be approached
through several established methods for the formation of carbon-phosphorus bonds, followed
by hydrolysis of the resulting phosphonate esters. The general strategies often involve the
phosphonation of a pre-formed biphenyl scaffold.

General Synthesis Workflow

The synthesis typically follows a multi-step process, beginning with a suitable biphenyl
precursor, followed by phosphonation and deprotection steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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